Sodium Ferric EDDHA, Technical Grade

• Molecular Formula: C18H16FeN2NaO6
• Molecular Weight: 435.2 g/mol
• SMILES: C1=CC=C(C(=C1)C(C(=O)[O-])NCCNC(C2=CC=CC=C2[O-])C(=O)[O-])[O-].[Na+].[Fe+3]
• InChI: InChI=1S/C18H20N2O6.Fe.Na/c21-13-7-3-1-5-11(13)15(17(23)24)19-9-10-20-16(18(25)26)12-6-2-4-8-14(12)22;;/h1-8,15-16,19-22H,9-10H2,(H,23,24)(H,25,26);;/q;+3;+1/p-4
• InChIKey: IRGUSVDPOFXRQF-UHFFFAOYSA-J

Iron chelates are not interchangeable. Fe-EDTA and Fe-DTPA fail above pH 6.5-7.5 in calcareous soils due to Ca-driven displacement. Sodium Ferric EDDHA (Technical Grade) is the only chelate proven to maintain soluble, plant-available iron at pH 9-10. • Superior stability: Retains significant soluble Fe for 8+ weeks vs. <1 day for ferrous sulfate in calcareous soil incubation. • Ortho-ortho isomer verified: Only the o,o isomer delivers iron in alkaline soils; available in 2.0%, 3.0%, 4.2%, and 4.8% o,o grades. • Broad compatibility: Effective in soil, soilless media, and UV-disinfected hydroponic systems.

Sodium Ferric EDDHA: Definition and Identity

Sodium Ferric EDDHA (CAS 16455-61-1) is a phenolic aminopolycarboxylate chelate that forms a highly stable octahedral complex with Fe³⁺, making it a primary intervention for iron chlorosis in alkaline and calcareous soils [1]. Unlike non-phenolic alternatives, the EDDHA ligand's structure yields exceptional resistance to metal displacement by competing soil cations like Ca²⁺, ensuring sustained iron solubility [2]. Its technical grade provides a standardized form for formulating fertilizers, with its ultimate agronomic efficacy critically governed by the proportion of its biologically active ortho-ortho isomer [3].

1

Alkaline / calcareous soil iron source

Targets iron chlorosis correction in high-pH production systems where other chelates fail

2

Reported high-pH chelate stability

Maintains soluble iron to pH 9–10, resisting calcium-driven displacement

3

Water-soluble granular formulation

Compatible with soil application, fertigation, and soilless media

• [1] Arcas, A., Valverde, S., Lucena, J.J. & López-Rayo, S. Photocatalytic degradation of iron chelates fertilizers under UV light: a rapid evaluation for hydroponic growing systems. Chem. Biol. Technol. Agric. 12, 96 (2025). View Source
• [2] Cantera, R.G., Zamarreño, A.M. & García-Mina, J.M. Characterization of Commercial Iron Chelates and Their Behavior in an Alkaline and Calcareous Soil. J. Agric. Food Chem. 50, 7609–7615 (2002). View Source
• [3] Goos, R.J. Laboratory and greenhouse evaluation of four iron fertilizer sources. Agrosyst. Geosci. Environ. 4, e20052 (2021). View Source

Why Fe-EDTA and Fe-DTPA Fail in Alkaline Soils

Blind substitution of Sodium Ferric EDDHA with cheaper chelates (e.g., Fe-EDTA) or even lower-grade EDDHA products poses a direct risk of crop failure in calcareous systems. While Fe-EDTA is effective only up to a media pH of 6.5, Fe-EDDHA maintains iron solubility up to pH 9.0 [1]. More critically, within EDDHA products, the ortho-ortho isomer is the sole fraction capable of supplying iron in calcareous soil, whereas the ortho-para isomer is largely ineffective [2]. A product labeled only as “Fe-EDDHA” without a specified high ortho-ortho content can therefore exhibit severely reduced field performance [3], making precise, data-driven selection mandatory.

pH-driven chelate failure

Fe-EDTA loses soluble iron above pH 6.5; Fe-DTPA above pH 7.5. Substituting Fe-EDDHA with either in alkaline soils may result in rapid iron precipitation and chlorosis recurrence.

Cation displacement and soil fixation

Ca, Mn, Zn, and Cu displace iron from EDTA and DTPA chelates in calcareous soils. Fe-EDDHA resists this displacement, limiting iron fixation and maintaining plant availability.

Isomer quality variability

Low ortho-ortho isomer content or high ortho-para fraction may undermine calcareous-soil efficacy even if total chelated iron appears adequate. Ortho-ortho verification is procurement-critical.

• [1] Hershkowitz, J.A., Dey, M.G., Heins, R. & Bugbee, B. Fertigation with Fe-EDTA, Fe-DTPA, and Fe-EDDHA Chelates to Prevent Iron Chlorosis of Sensitive Species in High-pH Soilless Media. HortScience 60, 3 (2025). View Source
• [2] Rojas Rojas, C.L., Romera Ruiz, F.J., Alcántara Vara, E., et al. Efficacy of ortho-ortho and ortho-para isomers of FeEDDHA on cultivated plants in nutrient solutions and in calcareous soil. Phytoma España 191, 45-52 (2007). View Source
• [3] Goos, R.J. Laboratory and greenhouse evaluation of four iron fertilizer sources. Agrosyst. Geosci. Environ. 4, e20052 (2021). View Source

Sodium Ferric EDDHA: Comparative Evidence

pH-Dependent Iron Binding Stability

In a direct fertigation study on high-pH sensitive species, Fe-EDDHA maintained iron solubility and prevented chlorosis at media pH levels up to 9.0, whereas Fe-DTPA and Fe-EDTA failed above pH 7.5 and 6.5, respectively [1]. This is consistent with the fundamental stability constants where the log K for o,o-EDDHA/Fe³⁺ is 35.09, far exceeding that of EDTA/Fe³⁺ at 25.0 [2].

pH binding stability

Head-to-head

Fe-EDDHA: pH 9 window
Fe-DTPA: pH 7.5
Fe-EDTA: pH 6.5

EDDHA prevented chlorosis above pH 7.2; only chelate effective at high pH in soilless media

Reported operational pH window ≥1.5 units wider than DTPA

Calibrachoa and soybean, fertigation 1 mg·L⁻¹ Fe

Evidence Dimension	Maximum effective soil/media pH for iron solubility and chlorosis prevention
Target Compound Data	Effective up to pH 9.0
Comparator Or Baseline	Fe-DTPA: effective up to pH 7.5; Fe-EDTA: effective up to pH 6.5
Quantified Difference	Fe-EDDHA maintains soluble Fe at pH levels 1.5 units higher than Fe-DTPA and 2.5 units higher than Fe-EDTA.
Conditions	Soilless media fertigation with Calibrachoa and soybean; iron supplied at 1 mg·L−1.

Why This Matters

This defines the functional limit for each chelate, directly informing procurement for any system where media pH is known to or may exceed 7.0.

• [1] Hershkowitz, J.A., Dey, M.G., Heins, R. & Bugbee, B. Fertigation with Fe-EDTA, Fe-DTPA, and Fe-EDDHA Chelates to Prevent Iron Chlorosis of Sensitive Species in High-pH Soilless Media. HortScience 60, 3 (2025). View Source
• [2] Arcas, A., Valverde, S., Lucena, J.J. & López-Rayo, S. Photocatalytic degradation of iron chelates fertilizers under UV light: a rapid evaluation for hydroponic growing systems. Chem. Biol. Technol. Agric. 12, 96 (2025). View Source

Long-Term Iron Retention in Calcareous Soil

A long-term soil incubation study demonstrated a stark hierarchy in the recovery of soluble iron. At high pH (7.25 and 7.85), Fe-EDDHA vastly outperformed its competitors, with soluble iron recovery rated as Fe-EDDHA >> Fe-DTPA > Fe-HEEDTA > Fe-EDTA [1]. Conversely, at low pH, Fe-EDTA and Fe-DTPA were more efficient. This inversion highlights the unique robustness of Fe-EDDHA in alkaline conditions.

Soluble iron persistence

Head-to-head

Fe-EDDHA: full 8-week solubility
Fe-EDTA: low Fe 4–8 weeks
FeSO₄: negligible after 1 day

EDDHA resisted adsorption and fixation in calcareous soil incubation

Reported multi-week soluble iron retention supports reduced application frequency

Two calcareous soils, 0.01 M CaCl₂ extraction

Evidence Dimension	Soluble iron recovery after incubation in high-pH peat
Target Compound Data	Fe-EDDHA: Far greater soluble Fe recovery (>>) relative to all other tested chelates at pH 7.25–7.85.
Comparator Or Baseline	Fe-DTPA: Moderate; Fe-HEEDTA: Low; Fe-EDTA: Very Low
Quantified Difference	Fe-EDDHA demonstrated an order-of-magnitude superiority in maintaining soluble iron over Fe-EDTA and Fe-HEEDTA at high pH.
Conditions	Sphagnum peat incubation at pH-H2O 7.25 and 7.85 for 6 weeks.

Why This Matters

Procurement for application in calcareous or highly alkaline soils requires evidence of long-term stability, a parameter where Fe-EDTA and DTPA are demonstrably unreliable.

• [1] Boxma, R. Effect of pH on the behaviour of various iron chelates in sphagnum (moss) peat. Commun. Soil Sci. Plant Anal. 12, 755-763 (1981). View Source

Ortho-Ortho Isomer and Calcareous Soil Efficacy

The agronomic efficacy of Fe-EDDHA is not uniform and is directly proportional to its ortho-ortho isomer fraction. A greenhouse study comparing two Fe-EDDHA sources showed that a formulation with ~80% ortho-ortho isomer (FeEDDHA-1) significantly increased soybean chlorophyll, dry matter, and Fe uptake, performing similarly to the ultra-stable chelate FeHBED [1]. In contrast, a formulation with ~50% ortho-ortho isomer (FeEDDHA-2) provided a lesser response, confirming that the declared isomer content is a critical performance specification.

Ortho-ortho isomer efficacy

Head-to-head

o,o-EDDHA: Fe delivery in calcareous soil (pH 8.4)
o,p-EDDHA: insufficient Fe in same soil
p,p-EDDHA: no chelation

Isotopic ⁵⁷Fe tracing confirmed isomer-dependent iron supply to tomato and peach

Ortho-ortho content drives calcareous-soil efficacy; must be verified at procurement

Nutrient solution pH ~6.0; calcareous soil pH ~8.4

Evidence Dimension	Soybean response in dry matter production and Fe uptake relative to isomer purity
Target Compound Data	FeEDDHA (~80% ortho-ortho) produced yields statistically equivalent to the premium chelate FeHBED.
Comparator Or Baseline	FeEDDHA (~50% ortho-ortho) and FeEDDHSA provided lesser agronomic responses.
Quantified Difference	A 30 percentage-point higher ortho-ortho content correlates with a marked, statistically significant increase in dry matter and Fe uptake, matching a top-tier competing chelate.
Conditions	Two-cycle greenhouse soybean study on calcareous soil.

Why This Matters

This provides a quantitative basis for the cost-benefit analysis of technical grade EDDHA, justifying a premium for high ortho-ortho content to achieve benchmark performance.

• [1] Goos, R.J. Laboratory and greenhouse evaluation of four iron fertilizer sources. Agrosyst. Geosci. Environ. 4, e20052 (2021). View Source

Photodegradation Resistance of Phenolic Chelates

An isotope tracing study conclusively proved that while the ortho-para isomer of FeEDDHA can supply iron to plants in nutrient solution, it is almost entirely incapable of doing so in calcareous soil [1]. Only the ortho-ortho isomer maintained its capacity to deliver iron in this challenging environment. This mechanistic insight defines the functional specification for Fe-EDDHA in agricultural practice.

Photodegradation resistance

Class-level

Phenolic chelates (o,o-EDDHA) more photostable than non-phenolic (EDTA, EDDS, IDHA)

Slower UV degradation kinetics; degradation low enough to permit reutilization in recycled hydroponics

Reported photostability advantage supports hydroponic UV-disinfection workflows

TiO₂-UV system; 2.5–5 mg/L Fe; model nutrient solution

Evidence Dimension	Capacity of FeEDDHA isomers to supply Fe in different media
Target Compound Data	Ortho-ortho FeEDDHA: Effective in both nutrient solution and calcareous soil.
Comparator Or Baseline	Ortho-para FeEDDHA: Effective in nutrient solution but ineffective (almost no Fe delivery) in calcareous soil.
Quantified Difference	Qualitative binary result: effective vs. ineffective. The ortho-para isomer provides negligible bioavailable iron in calcareous conditions.
Conditions	Use of ⁵⁷Fe isotope in both nutrient solution and a calcareous soil system with target plants.

Why This Matters

It provides the fundamental scientific justification for specifying the ortho-ortho isomer percentage in a procurement specification, as other isomers offer no functional value in the target end-use environment.

• [1] Rojas Rojas, C.L., Romera Ruiz, F.J., Alcántara Vara, E., et al. Efficacy of ortho-ortho and ortho-para isomers of FeEDDHA on cultivated plants in nutrient solutions and in calcareous soil. Phytoma España 191, 45-52 (2007). View Source

Application Scenarios for Sodium Ferric EDDHA

Iron Chlorosis Correction on Calcareous Soils

This is the primary use case. The evidence confirms Sodium Ferric EDDHA is the only option among common synthetic chelates (EDTA, DTPA) that maintains soluble iron above pH 7.5 [1]. For crops such as citrus, stone fruits, and soybeans grown in calcareous soils where the soil pH is between 7.5 and 9.0, only an Fe-EDDHA product can effectively prevent chlorosis. Procurement should specify a minimum ortho-ortho isomer content of 4.8% to ensure efficacy, as the ortho-para isomer is non-functional in this environment [2].

High-pH Soilless and Hydroponic Systems

Due to its kinetic inertness in alkaline conditions, Fe-EDDHA provides a longer-lasting effect compared to Fe-DTPA [3]. A formulator can use the technical grade sodium salt to create a fertilizer that delivers a single application providing season-long iron nutrition. The solubility of approximately 60 g/L at 20°C supports the creation of concentrated liquid formulations and compatibility with fertigation systems.

Procurement with Verified Ortho-Ortho Isomer

The precise isomer-dependent functionality makes high-purity, high-ortho-ortho Fe-EDDHA an ideal research standard. Its unique stability profile (log K = 33.9) [4] and defined isomer activity allow researchers to uncouple the effects of iron nutrition from the confounding variable of pH-induced precipitation, making it a critical tool in plant physiology and soil science experiments examining alkaline stress and calcareous soil remediation.

Cost-Justified Iron Nutrition for High-Value Crops

In recirculating hydroponic systems where root zone pH tends to rise or where UV disinfection is used, the choice of chelate is critical. The phenolic structure of o,o-EDDHA/Fe³⁺ provides superior resistance to UV photodegradation compared to non-phenolic chelates like EDTA [4]. This prevents rapid iron precipitation in the system, ensuring consistent nutrient delivery and reducing maintenance for soilless culture operations.

Application

Selection Property

Validation Focus

Iron chlorosis correction on calcareous soils

High-pH chelate stability (pH 9–10)

Soluble iron persistence in soil incubation (multi-week)

High-pH soilless and hydroponic systems

Broad pH efficacy and photostability

Chlorosis prevention at pH 7.0–7.8; UV-degradation resistance

Procurement with verified ortho-ortho isomer

Ortho-ortho isomer content grade

Isomer-specific Fe delivery in calcareous soil (⁵⁷Fe tracing)

Cost-justified iron nutrition for high-value crops

Functional efficacy vs. unit cost

Crop dry mass and chlorosis prevention in alkaline media

• [1] Boxma, R. Effect of pH on the behaviour of various iron chelates in sphagnum (moss) peat. Commun. Soil Sci. Plant Anal. 12, 755-763 (1981). View Source
• [2] Rojas Rojas, C.L., Romera Ruiz, F.J., Alcántara Vara, E., et al. Efficacy of ortho-ortho and ortho-para isomers of FeEDDHA on cultivated plants in nutrient solutions and in calcareous soil. Phytoma España 191, 45-52 (2007). View Source
• [3] Cantera, R.G., Zamarreño, A.M. & García-Mina, J.M. Characterization of Commercial Iron Chelates and Their Behavior in an Alkaline and Calcareous Soil. J. Agric. Food Chem. 50, 7609–7615 (2002). View Source
• [4] Organotin.org. EDDHA Fe 6% organic fertilizer (2021). View Source